Cas no 100898-62-2 (2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine)

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The 5'-O-dimethoxytrityl (DMT) group provides selective protection for the 5'-hydroxyl, enabling controlled chain elongation in solid-phase synthesis. The N4-isobutyryl moiety safeguards the exocyclic amine of cytosine, preventing unwanted side reactions during phosphoramidite coupling. This compound is particularly valued for its high purity and stability, ensuring efficient incorporation into DNA sequences. Its compatibility with standard phosphoramidite chemistry makes it a reliable building block for research and therapeutic applications, including antisense oligonucleotides and gene synthesis. Proper handling under anhydrous conditions is recommended to maintain reactivity.
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine structure
100898-62-2 structure
Product Name:2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
CAS No:100898-62-2
MF:C34H37N3O7
MW:599.673489332199
MDL:MFCD00058586
CID:138214
PubChem ID:13888004
Update Time:2025-06-07

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-(9CI)
    • N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]butanamide
    • 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-N4-isobutyrylcytidine
    • 4-N-isobutyryl-5'-[bis-(p-anisylphenyl)methyl]-2'-deoxycytidine
    • CTK8F6945
    • N2-isobutyryl-5'-O-(4,4'-dimethoxytriphenylmethyl)-2'-deoxycytidine
    • DMT-ibu-dC
    • N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-me
    • 2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
    • 100898-62-2
    • N4-(Isobutyryl)-5'-O-(dimethoxytrityl)-2'-deoxycytidine
    • N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)isobutyramide
    • Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-
    • SCHEMBL20596242
    • MFCD00058586
    • AKOS015910614
    • 5'-O-DMT-ibu-dC
    • HY-138605
    • CS-0159292
    • AC-32202
    • N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}-2-METHYLPROPANAMIDE
    • 5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine
    • N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide
    • MDL： MFCD00058586
    • Inchi： 1S/C34H37N3O7/c1-22(2)32(39)35-30-18-19-37(33(40)36-30)31-20-28(38)29(44-31)21-43-34(23-8-6-5-7-9-23,24-10-14-26(41-3)15-11-24)25-12-16-27(42-4)17-13-25/h5-19,22,28-29,31,38H,20-21H2,1-4H3,(H,35,36,39,40)/t28-,29+,31+/m0/s1
    • InChI Key： UGBSAMWXUKFNAH-ILJQZKEFSA-N
    • SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C=C1)NC(C(C)C)=O)=O

Computed Properties

  • Exact Mass: 599.26300
  • Monoisotopic Mass: 599.26315053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 11
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
  • PSA: 121.14000
  • LogP: 4.58510

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB312416-5 g
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .
 100898-62-2 99%
5 g
 €129.30 2023-07-19
abcr
AB312416-25 g
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .
 100898-62-2 99%
25 g
 €300.80 2023-07-19
abcr
AB312416-100 g
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .
 100898-62-2 99%
100 g
 €732.20 2023-07-19
abcr
AB312416-250 g
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .
 100898-62-2 99%
250 g
 €1,357.10 2023-07-19
TRC
D210960-500mg
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
 100898-62-2
500mg
 $ 165.00 2022-06-05
TRC
D210960-1000mg
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
 100898-62-2
1g
 $ 275.00 2022-06-05
TRC
D210960-2000mg
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
 100898-62-2
2g
 $ 435.00 2022-06-05
abcr
AB312416-1 g
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; .
 100898-62-2 99%
1 g
 €80.10 2023-07-19
eNovation Chemicals LLC
Y1267412-1g
Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-
 100898-62-2 99%
1g
 $130 2024-07-28
eNovation Chemicals LLC
Y1267412-5g
Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-
 100898-62-2 99%
5g
 $170 2024-07-28

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Production Method

2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Related Literature

Related Categories

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